Cas no 636559-56-3 ((S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine)

• Product Name: (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine
• CAS No: 636559-56-3
• MF: C₂₄H₂₀NO₃P
• MW: 401.394267082214
• MDL: MFCD08276866
• CID: 2952340
• Update Time: 2025-07-21

(S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-ylmorpholine
• (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine
• (11bR)-4-(4-Morpholinyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]-dioxaphosphepin-4-yl)morpholine
• 4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine
• (S)-MORFPHOS
• (S)-Morphos
• C24H20NO3P

• MDL： MFCD08276866
• Inchi： 1S/C24H20NO3P/c1-3-7-19-17(5-1)9-11-21-23(19)24-20-8-4-2-6-18(20)10-12-22(24)28-29(27-21)25-13-15-26-16-14-25/h1-12H,13-16H2
• InChI Key： XUJAXBFFTHRXLV-UHFFFAOYSA-N
• SMILES： P1(N2CCOCC2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 530
• Topological Polar Surface Area: 38.8

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine

Introduction to (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine and Its Applications in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and biotechnology. Among these, (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine, with the CAS number 636559-56-3, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction delves into the compound's chemical characteristics, its synthesis, and its emerging applications in the field of medicinal chemistry.

The molecular structure of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine is characterized by a complex heterocyclic framework, which includes a dinaphtho[2,1-d:1',2'-f] system linked to a morpholine moiety. This intricate arrangement contributes to its distinct physicochemical properties, making it a versatile scaffold for drug design. The presence of multiple aromatic rings and oxygen-containing heterocycles enhances its potential interactions with biological targets, which is a critical factor in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl core has been identified as a promising pharmacophore due to its ability to engage with multiple binding sites on proteins. This property is particularly valuable in the design of inhibitors for enzymes that play crucial roles in metabolic disorders and cancer. Furthermore, the chiral center at the (S)-configuration of the morpholine ring adds another layer of complexity, allowing for stereoselective drug development—a key consideration in ensuring therapeutic efficacy and minimizing side effects.

The synthesis of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine involves a series of multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the dinaphtho[2,1-d:1',2'-f] scaffold through cyclization reactions followed by functionalization at the 4-position. The subsequent introduction of the morpholine group is achieved through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yields and purity. These methods align with current trends in synthetic organic chemistry aimed at achieving efficiency and sustainability.

The pharmacological potential of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against various enzymes and receptors implicated in human diseases. Notably, studies have shown its effectiveness in modulating enzymes involved in inflammation and pain signaling pathways. The ability to interact with multiple targets suggests that this compound could be developed into a broad-spectrum therapeutic agent. Additionally, its unique structural features may contribute to reduced toxicity compared to existing drugs on the market.

One of the most exciting aspects of this compound is its potential application in targeted therapy for cancer. Cancer cells often exhibit altered signaling pathways that can be exploited for therapeutic intervention. The complex heterocyclic structure of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine allows it to mimic natural ligands or substrates within these pathways, thereby disrupting abnormal cellular processes. Preclinical data suggests that it can selectively inhibit key enzymes involved in tumor growth and metastasis without significant toxicity to healthy cells. This aligns with the broader goal of oncology research to develop treatments that are both effective and well-tolerated by patients.

The development of new drugs is not only about discovering novel compounds but also about optimizing their delivery systems to enhance bioavailability and therapeutic outcomes. In this context, nanotechnology has emerged as a powerful tool for drug delivery. Researchers are exploring methods to encapsulate (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine within nanoparticles for targeted release at disease sites. These formulations have shown promise in preclinical models by improving drug solubility and reducing off-target effects. Such innovations highlight the importance of interdisciplinary approaches in modern pharmaceutical research.

The future prospects for (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine are vast and exciting. As our understanding of biological systems continues to grow，so does our ability to design molecules that can interact with them more precisely。This compound represents a prime example of how structural complexity can be leveraged to develop therapeutics with high specificity and efficacy。Ongoing research aims to further optimize its pharmacological properties through structure-activity relationship studies and computational modeling。These efforts are likely to yield new insights into drug design principles that can be applied across various therapeutic areas。

In conclusion，(S)-4-(Dinaphtho[2， 1 - d : 1 ' ， 2 ' - f ] [ 1 ， 3 ， 2 ] dioxaphosphepin - 4 - yl ) morpholine (CAS no。636559 -56 -3) is a remarkable chemical entity with significant potential in pharmaceutical applications。Its unique structure，combined with its promising biological activities，makes it a valuable candidate for further development。As research continues，we can expect this compound to play an increasingly important role in addressing some of the most challenging diseases faced by humanity。The advancements in synthetic methodologies，drug delivery systems，and computational biology will further enhance our ability to harness its therapeutic potential。This underscores the dynamic nature of chemical biology，where interdisciplinary collaboration drives innovation towards better health outcomes。